[1-(3,5-Difluorophenyl)ethyl](2-methylpropyl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(3,5-Difluorophenyl)ethylamine is a secondary amine featuring a 3,5-difluorophenyl group attached to an ethyl chain and a 2-methylpropyl (isobutyl) substituent. Its molecular formula is C₁₂H₁₆F₂N, with a molecular weight of ~212.26 g/mol.
Properties
Molecular Formula |
C12H17F2N |
|---|---|
Molecular Weight |
213.27 g/mol |
IUPAC Name |
N-[1-(3,5-difluorophenyl)ethyl]-2-methylpropan-1-amine |
InChI |
InChI=1S/C12H17F2N/c1-8(2)7-15-9(3)10-4-11(13)6-12(14)5-10/h4-6,8-9,15H,7H2,1-3H3 |
InChI Key |
FZWMHZMJVQTVHF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNC(C)C1=CC(=CC(=C1)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3,5-Difluorophenyl)ethylamine typically involves the reaction of 3,5-difluorobenzyl chloride with 2-methylpropylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the desired product.
Industrial Production Methods
On an industrial scale, the production of 1-(3,5-Difluorophenyl)ethylamine may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
1-(3,5-Difluorophenyl)ethylamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.
Reduction: Reduction reactions can lead to the formation of amine derivatives with altered functional groups.
Substitution: The difluorophenyl group can undergo substitution reactions with various nucleophiles or electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluorophenyl ketones, while reduction can produce various amine derivatives.
Scientific Research Applications
Chemistry
In chemistry, 1-(3,5-Difluorophenyl)ethylamine is used as a building block for the synthesis of more complex molecules
Biology
In biological research, this compound may be used as a probe to study the interactions of fluorinated aromatic compounds with biological macromolecules. Its difluorophenyl group can enhance binding affinity and specificity in biochemical assays.
Medicine
In medicinal chemistry, 1-(3,5-Difluorophenyl)ethylamine is investigated for its potential therapeutic properties. Fluorinated compounds often exhibit improved pharmacokinetic properties, making them attractive candidates for drug development.
Industry
In the industrial sector, this compound can be utilized in the production of specialty chemicals and advanced materials. Its unique chemical properties make it suitable for applications in coatings, adhesives, and polymers.
Mechanism of Action
The mechanism of action of 1-(3,5-Difluorophenyl)ethylamine involves its interaction with specific molecular targets. The difluorophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar functional groups. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Phenyl Substituents | Amine Substituents | Key Properties/Applications |
|---|---|---|---|---|---|
| 1-(3,5-Difluorophenyl)ethylamine | C₁₂H₁₆F₂N | 212.26 | 3,5-difluoro | 2-methylpropyl (isobutyl) | High lipophilicity; potential drug intermediate |
| (S)-1-(3,6-Dibromopyridin-2-yl)-2-(3,5-difluorophenyl)ethan-1-amine | C₁₃H₁₁Br₂F₂N₂ | 392.3 | 3,5-difluoro | 3,6-dibromopyridin-2-yl | Bromine enhances halogen bonding; antiviral synthesis |
| N-((3,5-Diethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine | C₂₄H₂₈N | ~330.47 | 3,5-diethyl | Propan-2-amine (isopropyl) | Enhanced hydrophobic interactions; catalytic applications |
| (R)-N-((3,5-Bis(trifluoromethyl)phenyl)(naphthalen-1-yl)methyl)-N-isopropyldinaphtho[...] | Complex | >500 | 3,5-bis(trifluoromethyl) | Dinaphtho dioxaphosphine | High steric bulk; asymmetric catalysis |
| Lenacapavir sodium (HIV-1 capsid inhibitor) | C₃₉H₃₁ClF₁₀N₇NaO₅S₂ | 990.3 | 3,5-difluoro (partial) | Complex substituents | Long-acting HIV treatment; capsid inhibition |
| Methyl(2-methylpropyl)amine | C₅H₁₃N | 87.17 | None | Methyl and isobutyl | Simple amine; organic synthesis building block |
Substituent Effects on Physicochemical Properties
- Fluorine vs. Bromine: The 3,5-difluorophenyl group in the target compound improves metabolic stability and membrane permeability compared to non-fluorinated analogs. In contrast, bromine in the dibromopyridinyl analog (392.3 g/mol) increases molecular weight and enables halogen bonding, critical for target protein interactions . Bis(trifluoromethyl) substituents () introduce extreme electronegativity and steric bulk, favoring electron-deficient aromatic systems for catalysis .
Alkyl vs. Aromatic Amine Substituents :
Biological Activity
1-(3,5-Difluorophenyl)ethylamine is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. The unique structural features of this compound, particularly the difluorophenyl moiety and the branched alkane amine group, suggest a range of interactions with biological targets. This article reviews the available literature on its biological activity, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.
Structural Characteristics
The compound consists of a difluorophenyl group attached to a 2-methylpropyl amine. The presence of fluorine atoms is significant as it can enhance lipophilicity and influence the compound's interaction with biological membranes.
Biological Activity Overview
Preliminary studies indicate that 1-(3,5-Difluorophenyl)ethylamine exhibits various biological activities:
- Antidepressant Effects : Similar compounds have shown efficacy in modulating neurotransmitter systems, particularly serotonin and norepinephrine pathways. The amine group is often linked to antidepressant properties due to its role in neurotransmitter modulation.
- Anti-inflammatory Properties : The difluorophenyl group may facilitate interactions with inflammatory mediators, suggesting potential anti-inflammatory effects.
- Anticancer Potential : Compounds with similar structures have demonstrated cytotoxicity against various cancer cell lines. This suggests that 1-(3,5-Difluorophenyl)ethylamine could also possess anticancer properties warranting further investigation.
The mechanisms underlying the biological activity of 1-(3,5-Difluorophenyl)ethylamine are not fully elucidated but may involve:
- Receptor Modulation : Interaction with neurotransmitter receptors such as serotonin and norepinephrine receptors could explain its antidepressant effects.
- Enzyme Inhibition : Potential inhibition of enzymes involved in inflammatory pathways may contribute to its anti-inflammatory activity.
- Cell Cycle Interference : Similar compounds have been shown to disrupt cell cycle progression in cancer cells, leading to apoptosis.
Case Studies and Research Findings
Research on compounds structurally related to 1-(3,5-Difluorophenyl)ethylamine provides insights into its potential effects:
- Antidepressant Activity : A study found that analogs with similar amine structures exhibited significant antidepressant-like effects in animal models. These compounds increased levels of neurotransmitters in the brain, supporting their role as potential antidepressants .
- Cytotoxicity Against Cancer Cells : In vitro studies demonstrated that related compounds showed selective cytotoxicity towards various cancer cell lines, highlighting the need for empirical testing of 1-(3,5-Difluorophenyl)ethylamine against specific cancer types .
- Inflammatory Response Modulation : Research indicated that related amines could modulate inflammatory cytokine production in vitro, suggesting a pathway through which 1-(3,5-Difluorophenyl)ethylamine might exert anti-inflammatory effects .
Comparative Analysis
To better understand the potential of 1-(3,5-Difluorophenyl)ethylamine, a comparison with structurally similar compounds is useful:
| Compound Name | Structural Features | Antidepressant Activity | Cytotoxicity | Anti-inflammatory Effects |
|---|---|---|---|---|
| 1-(3,4-Dichlorophenyl)ethanamine | Chlorinated phenyl group | Yes | Moderate | Yes |
| 1-(2-Fluorophenyl)ethanamine | Monofluorinated phenyl group | Moderate | Low | No |
| 1-(Phenylethyl)amine | Unsubstituted phenyl group | Broad spectrum | High | Moderate |
This table illustrates that while some analogs exhibit significant activity across various domains, the unique fluorination pattern in 1-(3,5-Difluorophenyl)ethylamine may enhance its biological profile.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
